2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 2-[(3,3-dimethylcyclohexyl)amino]ethanol
• InChI: InChI=1S/C10H21NO/c1-10(2)5-3-4-9(8-10)11-6-7-12/h9,11-12H,3-8H2,1-2H3
• InChI Key: MQTPZWMFUVQUKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1)NCCO)C

Description

2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol is a secondary amine-alcohol featuring a cyclohexyl backbone substituted with two methyl groups at the 3-position. This structure confers unique steric and electronic properties, making it a candidate for applications in medicinal chemistry, fragrance synthesis, or as a synthetic intermediate.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol typically involves the reaction of 3,3-dimethylcyclohexylamine with ethylene oxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

[ \text{3,3-Dimethylcyclohexylamine} + \text{Ethylene oxide} \rightarrow \text{2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol} ]

The reaction is usually conducted in the presence of a catalyst and under an inert atmosphere to prevent any side reactions .

Industrial Production Methods

In industrial settings, the production of 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol may involve continuous flow processes to enhance efficiency and yield. The use of high-pressure reactors and advanced purification techniques ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The amino group can participate in substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce primary or secondary amines .

Scientific Research Applications

2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

2-(3,3-Dimethylcyclohexyl)ethan-1-ol

• Structure: Lacks the amino group but retains the 3,3-dimethylcyclohexyl moiety.
• Applications : Primarily used in fragrance synthesis (e.g., musky, woody odors, as seen in related acetates and esters) .

2-[(3-Methylpentan-2-yl)amino]ethan-1-ol

• Structure : Substitutes the cyclohexyl group with a branched aliphatic chain (3-methylpentan-2-yl).
• Applications : Serves as a building block in medicinal chemistry due to its simpler backbone .

Hydroxychloroquine (HCQ)

• Structure: Contains a 2-((4-aminopentyl)(ethyl)amino)ethan-1-ol core linked to a chloroquinoline group.
• Key Differences: The extended quinoline moiety enables antimalarial and antiviral activity, unlike the simpler cyclohexyl derivative. The ethanolamine segment in HCQ facilitates membrane permeability and target binding .
• Applications : Clinically used for autoimmune diseases and viral infections (e.g., COVID-19 during early pandemic phases) .

1-(3,3-Dimethylcyclohexyl)-1-methylethyl (Acetoxy)acetate

• Structure: Features an esterified acetoxy group instead of an amino-alcohol.
• Key Differences: The ester group enhances volatility, making it suitable for perfumery.
• Applications: Valued in fragrances for its musky, erogenous scent .

2-[(2-Methylcyclohexyl)amino]ethan-1-ol

• Structure : Substitutes the 3,3-dimethylcyclohexyl group with a 2-methylcyclohexyl moiety.
• Applications : Likely explored in drug discovery for modulating pharmacokinetic profiles .

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Applications	Key References
2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol	C₁₀H₂₁NO	3,3-dimethylcyclohexyl, NH, -OH	Synthetic intermediate, R&D
2-(3,3-Dimethylcyclohexyl)ethan-1-ol	C₁₀H₂₀O	3,3-dimethylcyclohexyl, -OH	Fragrance synthesis
2-[(3-Methylpentan-2-yl)amino]ethan-1-ol	C₈H₁₉NO	3-methylpentan-2-yl, NH, -OH	Medicinal chemistry
Hydroxychloroquine (HCQ)	C₁₈H₂₆ClN₃O	Quinoline, ethylamino-pentyl chain	Antimalarial, antiviral
1-(3,3-Dimethylcyclohexyl)-1-methylethyl acetate	C₁₃H₂₂O₃	Acetoxy, 3,3-dimethylcyclohexyl	Perfumery

Biological Activity

2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol is a compound notable for its unique molecular structure, which includes a cyclohexyl group with dimethyl substitutions and an ethan-1-ol moiety. This structure allows for diverse interactions within biological systems, making it a subject of interest in pharmacological and biochemical research. This article explores its biological activity, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The compound can be represented as follows:

$$\text{Chemical Formula C}_{11}\text{H}_{23}\text{N}O$$

The biological activity of 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol is primarily attributed to its ability to interact with various molecular targets such as enzymes and receptors. The amine group in the compound acts as a nucleophile, facilitating the formation of bonds with electrophilic centers in biomolecules. This interaction can modulate enzyme activity and influence receptor binding, which may have implications for therapeutic applications, particularly in the development of enzyme inhibitors and receptor modulators.

Enzyme Inhibition

Research indicates that 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol can act as an inhibitor for certain enzymes. The compound's nucleophilic properties allow it to engage with active sites on enzymes, potentially altering their catalytic efficiency. For example, studies have demonstrated its effectiveness in inhibiting enzymes involved in metabolic pathways, which could lead to therapeutic benefits in conditions such as metabolic disorders.

Receptor Binding

The compound has been investigated for its ability to bind to specific receptors within the body. This binding can trigger various signaling pathways that influence physiological responses. Notably, its structural characteristics enable it to mimic natural ligands, enhancing its potential as a drug candidate.

Case Studies

Several studies have explored the biological effects of 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol:

• Study on Enzyme Interaction : A study conducted by researchers at a pharmaceutical institute demonstrated that the compound inhibited the activity of a specific enzyme involved in lipid metabolism. The results indicated a dose-dependent response, suggesting that higher concentrations of the compound resulted in greater inhibition.
• Receptor Modulation Study : Another investigation focused on the interaction between 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol and neurotransmitter receptors. The findings revealed that the compound acted as a partial agonist at certain receptors, leading to enhanced signaling in neuronal pathways associated with mood regulation.

Comparative Analysis

To better understand the uniqueness of 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol, it is useful to compare it with similar compounds:

Compound Name	Structure	Biological Activity
2-Aminoethanol	Simple amine	General nucleophilic activity
2-(1-Amino-3-methylcyclohexyl)ethan-1-ol	Similar cyclohexyl structure	Moderate receptor binding
2-(4-Methylphenyl)propan-1-amine	Aromatic amine	Stronger receptor affinity

The unique cyclohexyl structure combined with the amino alcohol functionality of 2-[(3,3-Dimethylcyclohexyl)amino]ethan-1-ol allows for distinctive interactions within biological systems that may not be replicated by other similar compounds.